Cas no 18014-44-3 (2(1H)-Pyrimidinone,5-fluoro-6-(hydroxyamino)-)

• Product Name: 2(1H)-Pyrimidinone,5-fluoro-6-(hydroxyamino)-
• CAS No: 18014-44-3
• MF: C₄H₄FN₃O₂
• MW: 145.091863632202
• CID: 208903
• PubChem ID: 167689
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,5-fluoro-6-(hydroxyamino)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,5-fluoro-6-(hydroxyamino)-
• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-, 4-oxime (9CI)
• 5-fluoro-6-(hydroxyamino)-1H-pyrimidin-2-one
• 5-fluoro-6-(hydroxyamino)pyrimidin-2(1H)-one
• N(4)-hydroxy-5-fluorocytosine
• AKOS006357761
• 18014-44-3
• 2-hydroxy-4-hydroxyamino-5-fluoropyrimidine
• Cytosine, 5-fluoro-N-hydroxy-
• N(4)-OH-5-FC
• N(4)-OH-5-Fluoro-C
• 5-Fluoro-N-hydroxycytosine
• n4-hydroxy-5-fluorocytosine
• DTXSID10170920

• Inchi： 1S/C4H4FN3O2/c5-2-1-6-4(9)7-3(2)8-10/h1,10H,(H2,6,7,8,9)
• InChI Key： AGMXBUQUJJTPLT-UHFFFAOYSA-N
• SMILES： FC1C=NC(NC=1NO)=O

Computed Properties

• Exact Mass: 145.02882
• Monoisotopic Mass: 145.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.81
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.65
• PSA: 73.72